4-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)aniline

Specification

• CAS No.: 70382-50-2
• Molecular Formula: C9H9F4N
• Molecular Weight: 207.17 g/mol
• IUPAC Name: 4-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)aniline
• Standard InChI: InChI=1S/C9H9F4N/c1-6-4-7(10)2-3-8(6)14-5-9(11,12)13/h2-4,14H,5H2,1H3
• Standard InChI Key: SNOGGVUZGRXHGO-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)F)NCC(F)(F)F
• Canonical SMILES: CC1=C(C=CC(=C1)F)NCC(F)(F)F

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure consists of an aniline backbone with three key substituents:

• Fluoro group at the 4-position of the benzene ring.

• Methyl group at the 2-position.

• Trifluoroethyl group (-CH₂CF₃) bonded to the nitrogen atom.

This arrangement is confirmed by its IUPAC name, 4-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)aniline, and spectroscopic data such as its SMILES string (CC1=C(C=CC(=C1)F)NCC(F)(F)F). The trifluoroethyl group significantly enhances lipophilicity, which is critical for interactions with biological targets.

Table 1: Key Molecular Descriptors

Property	Value
CAS No.	70382-50-2
Molecular Formula	C₉H₉F₄N
Molecular Weight	207.17 g/mol
SMILES	CC1=C(C=CC(=C1)F)NCC(F)(F)F
InChIKey	SNOGGVUZGRXHGO-UHFFFAOYSA-N

Synthesis and Optimization

The most cited synthesis method involves the reaction of 4-fluoro-2-methylaniline with 2,2,2-trifluoroethylamine under controlled conditions. This nucleophilic substitution reaction is typically conducted in a polar aprotic solvent (e.g., dimethylformamide) at elevated temperatures (80–100°C) to achieve yields exceeding 70%. Key steps include:

• Deprotonation of 4-fluoro-2-methylaniline using a base (e.g., potassium carbonate).

• Alkylation with 2,2,2-trifluoroethylamine via an SN2 mechanism.

• Purification via column chromatography or recrystallization.

Industrial-scale production often employs continuous flow reactors to enhance efficiency and reduce byproducts.

Alternative Methods

A patent describing the synthesis of a related compound, 4-fluoro-2-methoxy-5-nitroaniline, highlights the use of nitro reduction and acetylation-protection strategies, which could be adapted for modifying the substituents on the aniline ring. For instance, catalytic hydrogenation using Raney nickel may be applicable for reducing nitro intermediates in derivatives of this compound.

Physicochemical Properties

Chemical Stability

The compound exhibits high thermal stability, with decomposition temperatures exceeding 200°C. The electron-withdrawing fluoro and trifluoromethyl groups reduce susceptibility to electrophilic aromatic substitution, enhancing stability under acidic conditions.

Applications in Industry and Research

Pharmaceutical Intermediates

4-Fluoro-2-methyl-N-(2,2,2-trifluoroethyl)aniline serves as a precursor in the synthesis of bioactive molecules. For example, it is utilized in the preparation of phenylpiperazine derivatives with demonstrated acaricidal activity. A study by J-stage reported that derivatives of this compound showed >90% efficacy against Tetranychus urticae at 100 ppm, attributed to their ability to disrupt mite nervous systems via interactions with octopamine receptors.

Agrochemical Development

In agrochemistry, the compound’s derivatives are leveraged for their pest-resistant properties. The trifluoroethyl group enhances membrane permeability, enabling efficient translocation within plant tissues.

Table 2: Key Applications and Derivatives

Application	Derivative Structure	Activity
Acaricides	Phenylpiperazine sulfonates	EC₅₀: 0.8 μM vs. T. urticae
Herbicides	Trifluoromethylated ureas	Inhibition of acetolactate synthase

Mechanism of Action

The trifluoroethyl moiety plays a pivotal role in the compound’s bioactivity. Its strong electron-withdrawing effect increases the compound’s affinity for hydrophobic binding pockets in enzymes. For instance, in acaricidal phenylpiperazines, the group facilitates π-stacking interactions with aromatic residues in mite GABA receptors, leading to ion channel blockade.

Recent Research and Future Directions

Recent studies emphasize optimizing synthetic routes for scalability and exploring novel derivatives for antimicrobial applications. Advances in catalysis, such as iron porphyrin-mediated alkylation, promise greener synthesis methods.